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Get Quote

For researchers, scientists, and drug development professionals, understanding the specificity

of a chemical probe is paramount to generating reliable experimental results and developing

safe and effective therapeutics. This guide provides a comparative assessment of ML191, a

known antagonist of the G protein-coupled receptor 55 (GPR55), with other alternative

compounds. We present supporting experimental data, detailed protocols for key assays, and

visualizations to facilitate a comprehensive understanding of its performance in cellular models.

ML191 is a potent and selective antagonist of GPR55, a receptor implicated in various

physiological processes, including pain, inflammation, and cancer.[1] Its utility as a research

tool and potential therapeutic lead is critically dependent on its specificity. This guide compares

ML191 to other GPR55 antagonists—ML192, ML193, and CID16020046—to provide a clear

perspective on its performance.

Comparative Analysis of GPR55 Antagonists
The following table summarizes the quantitative data for ML191 and its comparator compounds

from various cellular assays.
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Compound
β-Arrestin
Recruitment
IC50 (nM)[2][3]

pERK
Inhibition IC50
(nM)[2]

Inverse
Agonist
Activity pIC50
(Yeast Assay)
[1]

Selectivity
(>100-fold vs
GPR35, CB1,
CB2)[2]

ML191 160 328 6.6 ± 0.1 Yes

ML192 1080 1100 6.4 ± 0.08 >45-fold

ML193 221 200 6.8 ± 0.07 >27-145-fold

CID16020046 Not Reported Not Reported Not Reported Selective

Signaling Pathways and Experimental Workflows
To visualize the biological context and experimental approaches for assessing ML191's

specificity, the following diagrams are provided.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK92009/
https://www.cosmobio.co.jp/product/uploads/document/DRX_70-247-PathHunter-Beta-Arrestin-GPCR-Cell-Line_REV7.pdf
https://www.ncbi.nlm.nih.gov/books/NBK92009/
https://www.ncbi.nlm.nih.gov/books/NBK464634/
https://www.ncbi.nlm.nih.gov/books/NBK92009/
https://www.benchchem.com/product/b15603092/docs?utm_src=pdf-body#assessing-the-specificity-of-ml191-in-cellular-models-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell MembraneLPI

GPR55

Agonist

ML191 Antagonist

Gq

Gα12/13

β-Arrestin

Recruitment

PLC

RhoA

PKCβII

pERK1/2 Downstream
Signaling

Receptor
Internalization

Primary On-Target Assays

Secondary On-Target & Downstream Assays

Off-Target Specificity Assays

β-Arrestin Recruitment Assay
(e.g., PathHunter®)

pERK1/2 Phosphorylation Assay
(e.g., AlphaScreen® SureFire®)

PKCβII Translocation Assay

Broad Selectivity Panel
(e.g., Eurofins SafetyScreen, DiscoverX KINOMEScan)

Counterscreening against
related receptors (GPR35, CB1, CB2)

ML191

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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